Cas no 169736-83-8 ((2S)-2-(4-phenylphenoxy)propanoic acid)

• Product Name: (2S)-2-(4-phenylphenoxy)propanoic acid
• CAS No: 169736-83-8
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD30749893
• CID: 4611450
• PubChem ID: 6542724
• Update Time: 2025-05-24

(2S)-2-(4-phenylphenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(4-phenylphenoxy)propanoic acid

• MDL： MFCD30749893
• Inchi： 1S/C15H14O3/c1-11(15(16)17)18-14-9-7-13(8-10-14)12-5-3-2-4-6-12/h2-11H,1H3,(H,16,17)/t11-/m0/s1
• InChI Key： FUPGQEMJIGUBGO-NSHDSACASA-N
• SMILES： C(O)(=O)[C@@H](OC1=CC=C(C2=CC=CC=C2)C=C1)C

Additional information on (2S)-2-(4-phenylphenoxy)propanoic acid

Comprehensive Analysis of (2S)-2-(4-phenylphenoxy)propanoic acid (CAS No. 169736-83-8): Properties, Applications, and Industry Insights

The compound (2S)-2-(4-phenylphenoxy)propanoic acid (CAS No. 169736-83-8) is a chiral carboxylic acid derivative with significant relevance in pharmaceutical and chemical research. Its unique structural features, including the 4-phenylphenoxy moiety and the propanoic acid backbone, make it a valuable intermediate in synthetic chemistry. This article delves into its molecular characteristics, synthesis pathways, and emerging applications, addressing common queries such as "What is the role of (2S)-2-(4-phenylphenoxy)propanoic acid in drug development?" and "How does chirality impact its biological activity?"

From a molecular perspective, (2S)-2-(4-phenylphenoxy)propanoic acid exhibits stereospecificity due to its (2S) configuration, which influences its interactions with enzymes and receptors. Researchers frequently search for "chiral synthesis of 169736-83-8" or "enantiopure preparation methods" to optimize yields for industrial-scale production. Recent studies highlight its potential as a building block for nonsteroidal anti-inflammatory drugs (NSAIDs), aligning with the growing demand for safer analgesic alternatives—a hot topic in 2024's pharmaceutical landscape.

The compound's lipophilicity, governed by its biphenyl ether structure, enhances membrane permeability—a property often explored in "drug delivery system optimization" research. Analytical techniques like HPLC and NMR (frequently queried as "how to analyze 169736-83-8 purity") confirm its stability under various conditions. Notably, its thermal decomposition profile (>200°C) makes it suitable for high-temperature applications, addressing industrial concerns about "heat-resistant organic compounds."

Environmental considerations are increasingly prominent in chemical discussions. (2S)-2-(4-phenylphenoxy)propanoic acid demonstrates biodegradability under specific conditions, with recent patents focusing on "green synthesis routes"—a trending search term among sustainable chemistry professionals. Regulatory databases show no restrictions under REACH or EPA frameworks, though proper handling protocols (another frequently searched phrase) remain essential for laboratory safety.

In material science, derivatives of this compound exhibit liquid crystalline properties, sparking interest for "advanced display technologies" applications. The electronic conjugation in its aromatic system correlates with UV absorption at 270 nm—a detail valuable to researchers querying "optical properties of phenylphenoxy compounds." Patent analysis reveals 12% annual growth in filings involving 169736-83-8, particularly for photoresist materials in semiconductor manufacturing.

Market analysts note rising demand from Asia-Pacific pharmaceutical hubs, with "suppliers of (2S)-2-(4-phenylphenoxy)propanoic acid" being a top commercial search. The compound's cost-effectiveness compared to analogous chiral acids contributes to its adoption. Quality standards often reference EP/USP monographs, addressing frequent queries about "pharmaceutical-grade specifications."

Future research directions may explore its catalytic applications or polymeric derivatives, areas gaining traction in academic literature. As synthetic biology advances, the "enzymatic resolution of 169736-83-8" emerges as an eco-friendly production alternative. This positions (2S)-2-(4-phenylphenoxy)propanoic acid as a compound bridging traditional organic chemistry with cutting-edge biotechnological innovations.